Cas no 1432064-13-5 ((1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride)

• Product Name: (1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride
• CAS No: 1432064-13-5
• MF: C₁₃H₁₉Cl₃N₂
• MW: 309.662360429764
• CID: 4604314
• Update Time: 2025-06-14

(1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride

• Inchi： 1S/C13H18Cl2N2.ClH/c14-12-3-4-13(15)11(6-12)9-17-5-1-2-10(7-16)8-17;/h3-4,6,10H,1-2,5,7-9,16H2;1H
• InChI Key： ORYUWNMGOMSGOR-UHFFFAOYSA-N
• SMILES： C(C1CCCN(CC2=CC(Cl)=CC=C2Cl)C1)N.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride

Comprehensive Overview of (1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride (CAS No. 1432064-13-5)

The compound (1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride (CAS No. 1432064-13-5) is a piperidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2,5-dichlorobenzyl group and a piperidin-3-yl methanamine backbone, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific receptors and enzymes, particularly in neurological and metabolic studies.

In recent years, the demand for novel piperidine-based compounds has surged due to their versatility in medicinal chemistry. (1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride stands out due to its potential as a central nervous system (CNS) modulator. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. This aligns with the growing trend of optimizing drug candidates for better bioavailability and efficacy.

One of the most searched questions in scientific forums is: "What are the applications of piperidine derivatives in drug development?" This compound addresses this query by serving as a building block for neuroactive agents. Its dichlorobenzyl moiety contributes to lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Additionally, its methanamine group offers functionalization opportunities, enabling the synthesis of analogs for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1432064-13-5 is often discussed in the context of amine protection strategies and salt formation techniques. These are trending topics in organic chemistry communities, as researchers seek efficient methods to improve yield and purity. The compound’s stability under various pH conditions also makes it a candidate for formulation studies, another area of high interest in pharmaceutical sciences.

Environmental and safety considerations are paramount in modern research. While (1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the broader industry focus on green chemistry and sustainable practices. Researchers are increasingly combining computational modeling (in silico studies) with experimental data to predict the behavior of such compounds, reducing the need for extensive trial-and-error approaches.

In summary, (1-(2,5-dichlorobenzyl)piperidin-3-yl)methanamine hydrochloride (CAS No. 1432064-13-5) exemplifies the innovation driving contemporary medicinal chemistry. Its structural features and adaptability position it as a valuable tool for addressing unmet medical needs, particularly in CNS disorders. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research.